2-Chloro-7-fluoroquinoxaline

• IUPAC Name: 2-chloro-7-fluoroquinoxaline
• InChI: InChI=1S/C8H4ClFN2/c9-8-4-11-6-2-1-5(10)3-7(6)12-8/h1-4H
• InChI Key: HXGARDJKGRYPNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=C(N=C2C=C1F)Cl
• Molecular Formula: C8H4ClFN2
• DSSTOX Substance ID: DTXSID60855795
• Molecular Weight: 182.58 g/mol
• CAS RN: 1233932-59-6

Description

2-Chloro-7-fluoroquinoxaline is a chemical compound with the molecular formula C8H4ClFN2. It is a derivative of quinoxaline, a class of compounds that have been found to possess a wide range of biological properties.

Synthesis Analysis

The synthesis of this compound and its derivatives has been a subject of research. A study describes a new sequence of 6-chloro-7-fluoro quinoxaline derivatives. The first step involves the protection of the amino group of 3-chloro-4-fluoro benzamine via acetylation reaction to give an intermediate n-(3-chloro-4-fluorophenyl)acetamide.

Molecular Structure Analysis

The molecular structure of this compound consists of a quinoxaline core, which is a bicyclic compound containing a benzene ring fused with a pyrazine ring. It has a chlorine atom substituted at the 2nd position and a fluorine atom at the 7th position.

Scientific Research Applications

Chemical Synthesis and Derivative Development

2-Chloro-7-fluoroquinoxaline is a key compound in the synthesis of biologically active quinoxaline derivatives. For instance, the carbene-catalyzed aroylation of 2-chloro-3-(cyclopentyloxy)-7-fluoroquinoxaline 1-oxide with various aromatic aldehydes has been explored. This process, employing 1,3-dimethylimidazolium iodide as the carbene precursor, facilitated the creation of new aroylquinoxaline N-oxides with potential biological activity against tumor cell lines (Maichrowski et al., 2014). Similarly, selective modification of 3-chloro-6-fluoroquinoxalin-2(1H)-one 4-oxide has led to the synthesis of over 30 unique quinoxaline derivatives with antimalarial activity, showcasing the potential of this compound in drug development (Maichrowski et al., 2013).

Antibacterial Applications

Quinoxaline derivatives, including those derived from this compound, have shown promise in antimicrobial research. The synthesis of N-piperazinyl quinolone derivatives with a 2-thienyl group, for instance, demonstrated significant in-vitro antibacterial activity, indicating the potential of these compounds in treating various infectious diseases (Mirzaei & Foroumadi, 2000).

Pharmaceutical and Biomedical Research

The broader category of fluoroquinolones, to which this compound derivatives belong, is extensively studied in pharmaceutical and biomedical research. These compounds are utilized in various applications, such as antibacterial agents and potential treatments for diseases like COVID-19 (Touret & de Lamballerie, 2020). Their role in therapy, particularly in combating resistant strains of bacteria, is a significant area of ongoing research.

Analytical and Environmental Chemistry

In the field of analytical and environmental chemistry, fluoroquinolones, including derivatives of this compound, are analyzed for their presence and impact on the environment. For example, studies have been conducted on the trace determination of these compounds in urban wastewater, highlighting their widespread use and potential environmental impact (Golet et al., 2001).

Mechanism of Action

Target of Action

Quinoxaline derivatives, which include 2-chloro-7-fluoroquinoxaline, have been identified as potential antiviral agents . These compounds have shown promising results against various viruses, indicating that they may interact with viral proteins or enzymes .

Mode of Action

It’s known that quinoxaline derivatives can inhibit viral egress, which is the process of releasing new virus particles from the host cell . This suggests that this compound might interact with its targets to prevent the replication or spread of viruses .

Biochemical Pathways

Given its potential antiviral properties, it’s likely that it interferes with the life cycle of viruses, possibly by inhibiting viral replication or assembly .

Result of Action

Based on its potential antiviral properties, it’s likely that it inhibits the replication or spread of viruses within the host organism .

Biochemical Analysis

Biochemical Properties

This is due to their enhanced penetration ability through cell membranes and their effects on bacteria reproduction by inhibiting bacterial DNA-gyrase .

Cellular Effects

It is known that fluoroquinolones, a class of compounds related to quinoxalines, have a specific mechanism of action that allows them to be used for treatment of infectious diseases caused by strains resistant to many other classes of antibacterials .

Molecular Mechanism

It is known that fluoroquinolones, a class of compounds related to quinoxalines, exert their effects at the molecular level by inhibiting bacterial DNA-gyrase .

Temporal Effects in Laboratory Settings

It is known that the compound is a white solid and is stable under normal conditions .

Synthesis routes and methods I

Procedure details

A mixture of 7-fluoro-quinoxalin-2-ol (2.60 g, 15.84 mmol, 1.0 eq) and phosphorus oxychloride (50 mL, 536.4 mmol, 34.0 eq) is refluxed for 1 hour, then concentrated, diluted with water (60 mL), basified to pH 7 by adding saturated sodium hydrogen carbonate aqueous solution, and extracted with ethyl acetate (3×100 mL). The combined organic layers are dried over sodium sulfate, filtered and concentrated to give a crude that is purified by column chromatography (silica gel, eluent: ethyl acetate:petroleum ether, 1:20, v/v) to afford 2-chloro-7-fluoro-quinoxaline as a white solid (2.50 g, 84% yield).

Synthesis routes and methods II

Procedure details

A solution of 6-fluoroquinoxalin-2(1H)-one & 7-fluoroquinoxalin-2(1H)-one (3 g, 18.28 mmol) in POCl3 (20 ml) was refluxed for 3 h. The solvent was evaporated under reduced pressure and the residue was diluted with cold water. The aqueous solution was basified by solid sodium carbonate and extracted with ethyl acetate. The combine organic layer was dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography (20% ethyl acetate in pet ether) to afford regioisomers as a mixture. The above mixture was separated by SFC purification to afford 2-chloro-6-fluoroquinoxaline (0.75 g, 44%) and 2-chloro-7-fluoroquinoxaline (0.65 g, 38%) as white solid.